Cas no 1255666-39-7 (tert-Butyl 5,5-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate)

Tert-Butyl 5,5-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate is a fluorinated piperidine derivative featuring a Boc-protected amine and a hydroxymethyl functional group. Its key structural attributes include the presence of two fluorine atoms at the 5-position, enhancing its potential as a building block in medicinal chemistry and drug discovery. The tert-butyloxycarbonyl (Boc) group provides stability and selective deprotection capabilities, while the hydroxymethyl moiety offers versatility for further functionalization. This compound is particularly valuable in the synthesis of bioactive molecules, where fluorination can influence metabolic stability and binding affinity. Its well-defined structure and reactive handles make it a useful intermediate for pharmaceutical research and fine chemical applications.

tert-Butyl 5,5-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate structure

1255666-39-7 structure

Product Name:tert-Butyl 5,5-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate

CAS No:1255666-39-7

MF:C₁₁H₁₉F₂NO₃

MW:251.270270586014

MDL:MFCD18433649

CID:4565129

PubChem ID:118798419

Update Time:2025-05-27

tert-Butyl 5,5-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 5,5-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate
- 5,5-Difluoro-2-hydroxymethyl-piperidine-1-carboxylic acid tert-butyl ester
- AS-71934
- SCHEMBL17924657
- 1255666-39-7
- AKOS027255568
- tert-Butyl5,5-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate
- MFCD18433649
- CS-W001710
- MDL： MFCD18433649
- Inchi： 1S/C11H19F2NO3/c1-10(2,3)17-9(16)14-7-11(12,13)5-4-8(14)6-15/h8,15H,4-7H2,1-3H3
- InChI Key： NWCZKENXBRNRMY-UHFFFAOYSA-N
- SMILES： FC1(CN(C(=O)OC(C)(C)C)C(CO)CC1)F

Computed Properties

Exact Mass: 251.13329979g/mol
Monoisotopic Mass: 251.13329979g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 49.8

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 311.8±42.0 °C at 760 mmHg
Flash Point: 142.4±27.9 °C
Vapor Pressure: 0.0±1.5 mmHg at 25°C

tert-Butyl 5,5-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-Butyl 5,5-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate Pricemore >>

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